2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-mesitylacetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C22H27ClN2O3S/c1-15-12-16(2)22(17(3)13-15)24-21(26)14-19-6-4-5-11-25(19)29(27,28)20-9-7-18(23)8-10-20/h7-10,12-13,19H,4-6,11,14H2,1-3H3,(H,24,26)
• InChI Key: SWOHBVNZJBTFFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)Cl)C
• Molecular Formula: C22H27ClN2O3S
• Molecular Weight: 435.0 g/mol

Description

2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-mesitylacetamide is a chemical compound that is used in scientific research for its potential therapeutic properties. It is a relatively new compound, and its synthesis method, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments are still being explored. In

Scientific Research Applications

Synthesis and Antibacterial Activity

Research into acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, including compounds structurally related to 2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-mesitylacetamide, has shown potential antibacterial properties. One study synthesized such derivatives and tested their effectiveness against various bacterial strains, revealing that certain compounds, specifically those with a 2-methylphenyl group, demonstrated significant growth inhibitory properties against both Gram-negative and Gram-positive bacteria (Iqbal et al., 2017).

Antimicrobial and Antiviral Potential

Another line of research focused on synthesizing piperidine derivatives and evaluating their antimicrobial activity against pathogens affecting plants, such as tomato plants. These studies found that certain derivatives exhibited significant antimicrobial activities, highlighting their potential as bioactive agents in agricultural applications (Vinaya et al., 2009). Further investigations into the synthesis of sulfonyl hydrazones and piperidine derivatives have demonstrated their utility in exploring antioxidant capacity and anticholinesterase activity, suggesting potential applications in treating oxidative stress-related disorders and neurodegenerative diseases (Karaman et al., 2016).

Alzheimer’s Disease Research

A study focusing on the synthesis of new heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives aimed to evaluate these compounds as potential drug candidates for Alzheimer’s disease. Through a series of synthetic steps and enzyme inhibition assays, researchers identified several derivatives with promising acetylcholinesterase (AChE) inhibitory activities, indicating their potential use in Alzheimer’s disease treatment (Rehman et al., 2018).

Type II Diabetes Treatment

Research into the therapeutic applications of 1,2,4-triazoles led to the synthesis of S-substituted derivatives with significant inhibitory activity against the α-glucosidase enzyme, surpassing that of acarbose, a commercially available treatment for type II diabetes. This study highlights the potential of these compounds as new drug candidates for managing type II diabetes (ur-Rehman et al., 2018).